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Compound of Interest

Compound Name: JYL 1511

Cat. No.: B1673193 Get Quote

A comprehensive search for the compound "JYL 1511" did not yield any specific information

regarding its dosage and administration in animal studies. Publicly available scientific literature

and databases do not contain data on preclinical research, including pharmacokinetics,

pharmacodynamics, or toxicology for a compound with this designation. Therefore, the creation

of detailed application notes and protocols, as requested, is not possible at this time.

General principles of drug administration and evaluation in animal studies are well-established

and include various routes of administration such as oral, intravenous, intraperitoneal, and

subcutaneous injections.[1][2][3][4] The selection of a specific route and dosage regimen

depends on the physicochemical properties of the compound and the objectives of the study.[5]

[6] Toxicology studies in animals are crucial for determining the safety profile of a new drug

candidate before it can be tested in humans.[7][8]

It is important to note that information was found for a similarly named compound, NUV-1511, a

drug-drug conjugate developed by Nuvation Bio for the treatment of advanced solid tumors.[9]

[10] An Investigational New Drug (IND) application for NUV-1511 was cleared by the FDA, and

a Phase 1/2 clinical trial for patients with advanced solid tumors was initiated.[9][11][12]

However, Nuvation Bio has since announced the discontinuation of the development of NUV-

1511 due to a lack of consistent efficacy.[13] It is crucial to understand that NUV-1511 is a

distinct entity from the requested "JYL 1511," and any information pertaining to it is not

applicable.
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For researchers, scientists, and drug development professionals seeking to conduct animal

studies with a new compound, it is imperative to first establish a comprehensive preclinical data

package. This typically includes:

In vitro characterization: Determining the compound's mechanism of action, potency, and

selectivity.

Pharmacokinetic (PK) studies: Assessing the absorption, distribution, metabolism, and

excretion (ADME) of the compound in relevant animal species.[14][15][16][17][18][19]

Pharmacodynamic (PD) studies: Evaluating the effect of the compound on the intended

biological target and the dose-response relationship.

Toxicology studies: Identifying potential adverse effects and establishing a safe dose range

for further studies.[20][21]

Without this foundational data for "JYL 1511," providing specific protocols or dosage

information would be inappropriate and scientifically unsound. Researchers interested in this

compound would need to undertake these initial investigational steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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